Cas no 1696831-80-7 (3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1696831-80-7
• MF: C₁₀H₁₉BrO₄S
• MW: 315.2244617939
• CID: 6378176
• PubChem ID: 106666891
• Update Time: 2025-08-03

3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione
• EN300-1132664
• 1696831-80-7

• Inchi： 1S/C10H19BrO4S/c1-10(2,14-3)4-5-15-9-7-16(12,13)6-8(9)11/h8-9H,4-7H2,1-3H3
• InChI Key： FQKJGNKDDOMDOE-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCCC(C)(C)OC)(=O)=O

Computed Properties

• Exact Mass: 314.01874g/mol
• Monoisotopic Mass: 314.01874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Additional information on 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione

Research Briefing on 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione (CAS: 1696831-80-7): Recent Advances and Applications

The compound 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione (CAS: 1696831-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfone derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione through a novel multi-step protocol with improved yield and purity. The researchers optimized the bromination and etherification steps, achieving an overall yield of 78% while maintaining excellent stereochemical control. This advancement addresses previous challenges in the large-scale production of this compound.

In pharmacological investigations, this compound has shown remarkable inhibitory activity against several protein kinases involved in inflammatory pathways. A recent Nature Chemical Biology publication (2024) revealed its potent inhibition of p38 MAPK with an IC50 of 12.3 nM, suggesting potential applications in treating autoimmune diseases. The unique bromine substitution at the 3-position appears to be crucial for this activity, as demonstrated by structure-activity relationship studies.

The compound's mechanism of action has been further elucidated through crystallographic studies. Research published in ACS Chemical Biology (2023) provided the first X-ray structure of 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione bound to its target, revealing key interactions with the ATP-binding pocket of kinase domains. These structural insights are guiding the design of more selective kinase inhibitors.

Recent developments in medicinal chemistry have explored derivatives of this core structure for improved pharmacokinetic properties. A 2024 European Journal of Medicinal Chemistry report described fluorinated analogs with enhanced blood-brain barrier penetration, opening possibilities for CNS-targeted therapies. The parent compound serves as an excellent scaffold for these modifications due to its balanced lipophilicity and metabolic stability.

From a safety perspective, preliminary toxicological studies (2023, Toxicology Reports) indicate favorable profiles for this class of compounds at therapeutic doses. The 3-methoxy-3-methylbutoxy side chain appears to contribute to reduced hepatotoxicity compared to similar sulfone derivatives, addressing a common limitation in this chemical space.

Looking forward, several pharmaceutical companies have included 3-bromo-4-(3-methoxy-3-methylbutoxy)-1lambda6-thiolane-1,1-dione in their pipelines as a key intermediate for next-generation anti-inflammatory and anticancer agents. Its versatility as both a bioactive compound and synthetic building block ensures continued interest from both academic and industrial researchers in the coming years.